4-(4-Fluoro-2-methylphenyl)-3-nitropyridine

• Molecular Formula: C12H9FN2O2
• Molecular Weight: 232.21 g/mol
• IUPAC Name: 4-(4-fluoro-2-methylphenyl)-3-nitropyridine
• InChI: InChI=1S/C12H9FN2O2/c1-8-6-9(13)2-3-10(8)11-4-5-14-7-12(11)15(16)17/h2-7H,1H3
• InChI Key: CAFZTJOJVAVLQG-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)F)C2=C(C=NC=C2)[N+](=O)[O-]

Description

4-(4-Fluoro-2-methylphenyl)-3-nitropyridine is a useful research compound. Its molecular formula is C12H9FN2O2 and its molecular weight is 232.21 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 4-chloro-3-nitropyridine (2.4 g, 15.1 mmol, CAS RN 13091-23-1), 4-fluoro-2-methylphenylboronic acid (2.8 g, 18.2 mmol, CAS RN 139911-29-8), potassium carbonate (6.28 g, 45.4 mmol) and palladium tetrakis-triphenylphosphine (794 mg, 0.76 mmol, CAS RN 14221-01-3) in dioxane (75 mL) was heated to reflux for 16 hours. After cooling to room temperature, the reaction mixture was filtered through Celite and all volatiles were removed under reduced pressure. Column chromatography on silica gel (20-33% EtOAc in n-hexane) afforded 4-(4-fluoro-2-methylphenyl)-3-nitropyridine as a yellow crystalline solid (3.2 g, 90%) which was used in the next step without further purification.